Cu-Catalyzed tertiary alkylation of α-(trifluoromethyl)styrenes with tertiary alkylmagnesium reagents†

Organic Chemistry Frontiers Pub Date: 2017-09-18 DOI: 10.1039/C7QO00716G

Abstract

A novel and efficient method for the synthesis of 3-tertiary alkylated 1,1-difluorostyrene derivatives via Cu-catalyzed alkylation of α-(trifluoromethyl)styrenes with tertiary alkylmagnesium reagents at room temperature was developed.

Graphical abstract: Cu-Catalyzed tertiary alkylation of α-(trifluoromethyl)styrenes with tertiary alkylmagnesium reagents
Cu-Catalyzed tertiary alkylation of α-(trifluoromethyl)styrenes with tertiary alkylmagnesium reagents†
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